Cas no 60084-11-9 (2-2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl-4-thiazolecarboxamide)

• Product Name: 2-2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl-4-thiazolecarboxamide
• CAS No: 60084-11-9
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 1063681
• PubChem ID: 13306553
• Update Time: 2025-04-20

2-2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl-4-thiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-4-thiazolecarboxamide
• 2-(2',3'-O-isopropylidene-β-D-ribofuranosyl)thiazole-4-carboxamide
• SCHEMBL10740595
• DTXSID301155067
• 60084-11-9
• 2-((3AR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)thiazole-4-carboxamide
• 2-[2,3-O-(1-Methylethylidene)-beta-D-ribofuranosyl]-4-thiazolecarboxamide
• 2-[2,3-O-(1-Methylethylidene)-I(2)-D-ribofuranosyl]-4-thiazolecarboxamide
• 2-2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl-4-thiazolecarboxamide

• Inchi： 1S/C12H16N2O5S/c1-12(2)18-7-6(3-15)17-9(8(7)19-12)11-14-5(4-20-11)10(13)16/h4,6-9,15H,3H2,1-2H3,(H2,13,16)/t6-,7-,8-,9-/m1/s1
• InChI Key： QAXZUYHAABBXMH-FNCVBFRFSA-N
• SMILES： S1C=C(C(N)=O)N=C1[C@H]1[C@H]2[C@@H]([C@@H](CO)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 300.07799279g/mol
• Monoisotopic Mass: 300.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 132Ų

2-2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl-4-thiazolecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)